Cas no 2138146-77-5 (1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol)

• Product Name: 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol
• CAS No: 2138146-77-5
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6389420
• PubChem ID: 165454237
• Update Time: 2025-06-13

1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2138146-77-5
• 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol
• EN300-718911

• Inchi： 1S/C12H21N3O2/c1-17-9-12(16)6-11-8-15(14-13-11)7-10-4-2-3-5-10/h8,10,12,16H,2-7,9H2,1H3
• InChI Key： MVDHQISERASLOV-UHFFFAOYSA-N
• SMILES： OC(COC)CC1=CN(CC2CCCC2)N=N1

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol

Professional Introduction to Compound with CAS No. 2138146-77-5 and Product Name: 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol

Compound with the CAS number 2138146-77-5 and the product name 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a triazole ring and a methoxy-substituted propanol moiety makes it a promising candidate for further exploration in drug development.

The triazole moiety is a well-known pharmacophore in medicinal chemistry, renowned for its ability to enhance binding affinity and selectivity in biological targets. In particular, the 1,2,3-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopentylmethyl group into the triazole ring not only modifies its electronic properties but also introduces steric hindrance, which can be crucial for optimizing interactions with biological receptors.

The 3-methoxypropan-2-ol group in the compound adds another layer of complexity, influencing both the solubility and metabolic stability of the molecule. Methoxy groups are frequently employed in drug design to improve pharmacokinetic profiles, as they can enhance lipophilicity while maintaining water solubility. This balance is essential for achieving effective drug delivery and absorption.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing novel therapeutic agents. The compound in question has been synthesized and characterized to explore its potential biological activities. Preliminary experiments suggest that it exhibits promising properties in vitro, particularly against certain enzymatic targets relevant to inflammatory diseases. The cyclopentylmethyl triazole derivative shows unique interactions with proteins that could lead to novel mechanisms of action.

The synthesis of this compound involves multiple steps, including the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the methoxypropanol group. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the triazole core efficiently.

In terms of applications, this compound holds potential in the development of neuroprotective agents, given its ability to modulate key signaling pathways involved in neurodegenerative diseases. The combination of the triazole and methoxypropanol moieties suggests that it may interact with multiple targets simultaneously, providing a multitargeted approach that could be more effective than single-target drugs.

Furthermore, the compound's structural features make it an attractive scaffold for further derivatization. By modifying either the triazole ring or the methoxypropanol side chain, chemists can explore a wide range of biological activities without altering the core structure significantly. This flexibility is invaluable in drug discovery pipelines.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how this compound interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and potential hydrogen bonding interactions, guiding further optimization efforts. The use of computational tools has become an integral part of modern drug design, complementing experimental approaches.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and developing it into a lead candidate for clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits.

In conclusion, compound CAS No. 2138146-77-5 with the product name 1-[1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-yl]-3-methoxypropan-2-ol represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research and development are warranted to fully harness its potential in addressing various diseases.